Cas no 13484-48-5 (2,3,5-Piperazinetrione)

• Product Name: 2,3,5-Piperazinetrione
• CAS No: 13484-48-5
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 1031623
• PubChem ID: 567576
• Update Time: 2025-04-20

2,3,5-Piperazinetrione Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Piperazinetrione
• Piperazine-2,3,5-trione
• piperazine trione
• 13484-48-5
• YMRCYAMOHVNOSM-UHFFFAOYSA-N
• 2,3,5-Piperazinetrione #
• DB-335441
• AKOS006348942
• SCHEMBL3254305
• Piperazinetrione
• DTXSID30340800

• Inchi： 1S/C4H4N2O3/c7-2-1-5-3(8)4(9)6-2/h1H2,(H,5,8)(H,6,7,9)
• InChI Key： YMRCYAMOHVNOSM-UHFFFAOYSA-N
• SMILES： O=C1CNC(C(N1)=O)=O

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives